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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cesium hydroxide monohydrate
(CsOH·H₂O), detailing its chemical formula, structure, physical and chemical properties, and its

applications in organic synthesis, with a focus on its catalytic activity.

Chemical Formula and Structure
The chemical formula for cesium hydroxide monohydrate is CsOH·H₂O.

Cesium hydroxide monohydrate is an ionic compound consisting of a cesium cation (Cs⁺), a

hydroxide anion (OH⁻), and one molecule of water of hydration. Research has identified a

tetragonal polymorph of cesium hydroxide monohydrate, which is described as a clathrate

hydrate. In this structure, the cesium atoms are situated in cavities formed by a three-

dimensional, hydrogen-bonded framework of oxygen atoms.[1][2] These cavities are in the

shape of a bicapped pentagonal prism.[2]

The structure is notable for its intricate network of hydrogen bonds. The oxygen framework is

locally identical to layers found in the hexagonal modifications of the compound.[2]
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Conceptual representation of Cesium Hydroxide Monohydrate.

Quantitative Data
The physical and chemical properties of cesium hydroxide monohydrate are summarized in

the table below for easy reference.
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Property Value

Molecular Formula CsOH·H₂O

Molecular Weight 167.93 g/mol

CAS Number 35103-79-8

Appearance White to off-white crystalline powder/aggregates

Melting Point 272 °C

Density 3.68 g/mL at 25 °C

Solubility in Water 300 g/100 mL at 30 °C (for anhydrous CsOH)

pKa (of CsOH) 15.76

[Sources:[3],[4],[5]]

Experimental Protocols
Cesium hydroxide monohydrate is a potent base and finds application as a catalyst in

various organic transformations. Its high reactivity and solubility in certain organic solvents

make it a valuable reagent in chemical synthesis.[6]

Cesium hydroxide monohydrate has been demonstrated to be a highly effective catalyst for

the selective mono-N-alkylation of primary amines, yielding secondary amines. This method is

noted for suppressing the overalkylation to tertiary amines.

Experimental Workflow:
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Start: Suspension Preparation

Add CsOH·H₂O to a suspension of activated 4 Å molecular sieves in anhydrous DMF.

Stir the mixture vigorously for 10 minutes.

Add the primary amine to the mixture.

Stir for an additional 30 minutes.

Add the alkyl bromide.

Monitor the reaction for completion.

End: Isolation of Secondary Amine
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Workflow for N-Alkylation of Primary Amines.

Detailed Methodology:
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Materials:

Cesium hydroxide monohydrate (CsOH·H₂O)

Primary amine

Alkyl bromide

Anhydrous N,N-dimethylformamide (DMF)

Activated powdered 4 Å molecular sieves

Procedure:

To a suspension of activated powdered 4 Å molecular sieves (500 mg) in anhydrous DMF

(8.3 mL), add cesium hydroxide monohydrate (280 mg, 1.7 mmol, 1 equivalent).

Stir the resulting mixture vigorously for 10 minutes.

Add the primary amine (1.7 mmol, 1 equivalent) to the mixture and continue stirring for an

additional 30 minutes.

Introduce the alkyl bromide (2.0 mmol, 1.2 equivalents).

The reaction progress should be monitored by an appropriate analytical technique such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, the reaction mixture is worked up to isolate the secondary amine

product.

Cesium hydroxide monohydrate serves as an efficient catalyst for the addition of terminal

alkynes to aldehydes and ketones, producing propargyl alcohols in good yields (66-96%).[6]

This reaction highlights the exceptional activity of CsOH·H₂O in generating highly nucleophilic

organometallic species from alkynes.[6]

While a detailed, step-by-step protocol exclusively using CsOH·H₂O was not found in the

provided search results, the general principle involves the deprotonation of the terminal alkyne

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.researchgate.net/publication/244560518_CsOHH2O_in_organic_synthesis
https://www.researchgate.net/publication/244560518_CsOHH2O_in_organic_synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by the strong base to form a cesium acetylide, which then acts as a nucleophile, attacking the

carbonyl carbon of the aldehyde or ketone.

Proposed Signaling Pathway:

Terminal Alkyne (R-C≡C-H)

Cesium Acetylide (R-C≡C⁻ Cs⁺)

Deprotonation

CsOH·H₂O

Alkoxide Adduct

Nucleophilic Attack

Aldehyde/Ketone (R'R''C=O)

Propargyl Alcohol

Protonation (from H₂O)
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Catalytic cycle for propargyl alcohol synthesis.

CsOH·H₂O can also be used to promote the P-alkylation of secondary phosphines to

synthesize tertiary and ditertiary phosphines. This method is described as mild and highly

efficient, proceeding in moderate to high yields at room temperature in the presence of

molecular sieves and DMF.[6]

Safety and Handling
Cesium hydroxide monohydrate is a strong base and is corrosive. It should be handled with

appropriate personal protective equipment, including gloves and eye protection, in a well-

ventilated area. It is hygroscopic and should be stored in a tightly sealed container to prevent

absorption of moisture and carbon dioxide from the atmosphere.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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